6-chloro-4-ethoxy-N-(4-ethoxyphenyl)quinoline-2-carboxamide

• IUPAC Name: 6-chloro-4-ethoxy-N-(4-ethoxyphenyl)quinoline-2-carboxamide
• InChI: InChI=1S/C20H19ClN2O3/c1-3-25-15-8-6-14(7-9-15)22-20(24)18-12-19(26-4-2)16-11-13(21)5-10-17(16)23-18/h5-12H,3-4H2,1-2H3,(H,22,24)
• InChI Key: SIWZDJZGXZMODT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)C2=NC3=C(C=C(C=C3)Cl)C(=C2)OCC
• Molecular Formula: C20H19ClN2O3
• Molecular Weight: 370.8 g/mol

Description

“6-chloro-4-ethoxy-N-(4-ethoxyphenyl)quinoline-2-carboxamide” is a quinoline derivative. Quinolines are nitrogen-containing bicyclic compounds that are widely found throughout nature in various forms. They are utilized in the areas of medicine, food, catalysts, dyes, materials, refineries, electronics, etc.

Synthesis Analysis

The synthesis of quinoline derivatives has been a topic of interest in recent years due to their versatile applications in industrial and synthetic organic chemistry. Various synthetic methodologies have been developed for the production of quinoline derivatives. These methods range from multi-stepped, one-pot, flow chemistry, and metal-catalyzed reactions resulting in targeted modification at C2, C3, or N-hydroxylation.

Chemical Reactions Analysis

The chemical reactions involving quinoline derivatives are diverse and complex. For instance, the reaction of anilines using malonic acid equivalents is one of the commonest approaches used in drug discovery. Other specialized methods include the reaction of anthranilic acid derivatives.

Future Directions

The future directions in the research of “6-chloro-4-ethoxy-N-(4-ethoxyphenyl)quinoline-2-carboxamide” and similar compounds involve the development of new synthetic methodologies and the exploration of their therapeutic potential. There is also a need for more studies on their safety and environmental impact.

Mechanism of Action

Target of Action

Quinoline derivatives are known to have a wide range of biological activities and are often used in drug discovery . They play a major role in medicinal chemistry .

Mode of Action

Quinoline derivatives are known to interact with their targets in various ways, leading to changes in cellular processes . For instance, some quinolines act as signaling molecules controlling the population density of certain bacterial species .

Biochemical Pathways

Quinoline derivatives are known to influence a variety of biochemical pathways, depending on their specific targets .

Result of Action

Quinoline derivatives are known to have a wide range of biological and pharmaceutical activities .